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Compound Name: o
aci

Cat. No.: B157909

For Researchers, Scientists, and Drug Development Professionals

Introduction

5-Methylindole-3-acetic acid (5-Me-1AA) is a synthetic auxin, a class of plant hormones that
play a crucial role in regulating plant growth and development. As a derivative of the natural
auxin indole-3-acetic acid (IAA), 5-Me-lAA is of significant interest to researchers in plant
biology, agriculture, and pharmacology. Its structural modifications may confer altered activity,
stability, and specificity, making it a valuable tool for dissecting auxin signaling pathways and
for potential applications in crop improvement and drug development. This technical guide
provides an in-depth overview of the physical properties of 5-methylindole-3-acetic acid,
detailed experimental protocols for their determination, and a visualization of its role in cellular
signaling.

Core Physical and Chemical Properties

The fundamental physical and chemical characteristics of 5-methylindole-3-acetic acid are
summarized below. These properties are essential for its handling, formulation, and application
in experimental settings.

Quantitative Physical Properties
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Property Value Source

Molecular Formula C11H11NOz2 --INVALID-LINK--
Molecular Weight 189.21 g/mol --INVALID-LINK--
Melting Point 151 °C --INVALID-LINK--
Boiling Point (Predicted) 420.8 £ 30.0 °C at 760 mmHg --INVALID-LINK--
Density (Predicted) 1.299 £ 0.06 g/cm3 --INVALID-LINK--
pKa (Predicted) 453 +0.30 --INVALID-LINK--
Appearance Yellow to khaki solid --INVALID-LINK--
CAS Number 1912-47-6 --INVALID-LINK--

Solubility Profile (Qualitative)

Precise quantitative solubility data for 5-methylindole-3-acetic acid in common laboratory
solvents is not readily available in the literature. However, based on the properties of
structurally similar indole-3-acetic acid derivatives, a qualitative solubility profile can be inferred:

o Water: Likely sparingly soluble. The parent compound, indole-3-acetic acid, has limited water
solubility.

o Methanol: A related compound, 5-methoxy-2-methyl-3-indoleacetic acid, is reported to be
soluble in methanol.

o Ethanol & DMSO: Another related compound, 5-hydroxyindole-3-acetic acid, exhibits good
solubility in ethanol and DMSOJ1]. Dimethyl sulfoxide (DMSO) is a powerful aprotic solvent
capable of dissolving a wide range of organic compounds][2].

It is recommended to perform small-scale solubility tests to determine the optimal solvent and
concentration for specific experimental needs.

Experimental Protocols
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The following sections detail generalized experimental procedures for determining the key
physical properties of organic compounds like 5-methylindole-3-acetic acid.

Melting Point Determination (Capillary Method)

The melting point of a crystalline solid is a critical indicator of its purity.

Methodology:

Sample Preparation: A small amount of the dry, crystalline 5-methylindole-3-acetic acid is
finely powdered.

o Capillary Loading: The powdered sample is packed into a thin-walled capillary tube to a
height of 2-3 mm.

o Apparatus Setup: The capillary tube is placed in a melting point apparatus, adjacent to a
calibrated thermometer.

e Heating: The sample is heated at a slow, controlled rate (e.g., 1-2 °C per minute) as the
melting point is approached.

e Observation: The temperature at which the first liquid appears (onset of melting) and the
temperature at which the last solid particle disappears (completion of melting) are recorded
as the melting point range. A narrow melting range is indicative of high purity.

Solubility Determination (Visual Method)

This method provides a qualitative or semi-quantitative measure of a compound's solubility in
various solvents.

Methodology:

e Solvent Dispensing: A fixed volume (e.g., 1 mL) of the desired solvent (water, ethanol,
DMSO, methanol) is added to a series of clean test tubes.

e Solute Addition: A pre-weighed amount of 5-methylindole-3-acetic acid (e.g., 1 mg) is added
to each test tube.
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Mixing: The tubes are agitated (e.g., vortexed or shaken) for a set period (e.g., 1-2 minutes)
at a controlled temperature.

Observation: The solutions are visually inspected for the presence of undissolved solid.
Classification:

o Soluble: No visible solid particles.

o Partially Soluble: Some solid remains, but a noticeable amount has dissolved.

o Insoluble: The solid appears largely unchanged.

Quantification (Optional): For a more quantitative assessment, small increments of the solute
can be added until saturation is reached (i.e., solid no longer dissolves).

pKa Determination (Potentiometric Titration)

The acid dissociation constant (pKa) is a measure of the acidity of a compound.

Methodology:

Solution Preparation: A precise weight of 5-methylindole-3-acetic acid is dissolved in a
suitable solvent (e.g., a water/ethanol mixture to ensure solubility).

Titration Setup: The solution is placed in a beaker with a calibrated pH electrode and a
magnetic stirrer.

Titrant: A standardized solution of a strong base (e.g., 0.1 M NaOH) is used as the titrant.

Titration: The base is added in small, precise increments, and the pH of the solution is
recorded after each addition.

Data Analysis: A titration curve is generated by plotting the pH versus the volume of titrant
added. The pKa is the pH at the half-equivalence point, where half of the acid has been
neutralized by the base.

Signaling Pathway and Experimental Workflow

© 2025 BenchChem. All rights reserved. 417 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b157909?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Auxin Signaling Pathway

5-Methylindole-3-acetic acid, as an auxin analog, is expected to function through the canonical
auxin signaling pathway. This pathway is primarily mediated by three families of proteins:
TIR1/AFB F-box proteins (auxin receptors), Aux/IAA transcriptional repressors, and Auxin
Response Factor (ARF) transcription factors.
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Caption: Canonical auxin signaling pathway.

Experimental Workflow: Root Elongation Assay

A common method to assess the biological activity of auxin analogs is the root elongation
assay, typically performed using Arabidopsis thaliana seedlings.
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Caption: Workflow for a root elongation assay.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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